![molecular formula C15H20N4O B7589493 N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine](/img/structure/B7589493.png)
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine
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Overview
Description
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine, also known as MP-10, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound is a member of the piperidine class of chemicals and has been found to have certain biochemical and physiological effects that make it an interesting target for further research.
Mechanism of Action
The mechanism of action of N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine is complex and involves several different pathways. One of the main ways that this compound exerts its effects is by binding to the dopamine transporter and blocking the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have a variety of effects on the brain depending on the specific region and receptor types involved.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects that make it an interesting target for further research. For example, studies have shown that this compound can increase the release of dopamine in certain brain regions, which can lead to improvements in mood, motivation, and cognitive function. Additionally, this compound has been found to have some anti-inflammatory and neuroprotective effects, which could make it a potential treatment for conditions such as Alzheimer's disease and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine in lab experiments is its high affinity for the dopamine transporter, which makes it a potent tool for studying the effects of dopamine on the brain. Additionally, this compound has been found to be relatively stable and easy to synthesize, which makes it a convenient compound to work with in the lab. However, one limitation of using this compound is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.
Future Directions
There are several potential future directions for research on N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine. One area of interest is in developing new treatments for conditions such as Parkinson's disease and addiction. Another potential direction is in studying the effects of this compound on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, there is interest in developing new analogs of this compound that may have improved pharmacokinetic and pharmacodynamic properties. Overall, the potential applications of this compound in scientific research are vast and varied, and further study of this compound is likely to yield many new insights into the workings of the brain and the potential for developing new treatments for neurological and psychiatric disorders.
Synthesis Methods
The synthesis of N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine is a complex process that involves several steps. The starting materials for the synthesis include 2-pyridylpiperidine and 5-methyl-3-chlorooxazole. These two compounds are reacted together in the presence of a base and a palladium catalyst to form the desired product. The final product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine has been the subject of several scientific studies due to its potential use in various research applications. One area of research that has shown promise is in the field of neuroscience. This compound has been found to have a high affinity for the dopamine transporter, which is a protein that plays a critical role in the regulation of dopamine levels in the brain. This makes this compound a potential tool for studying the effects of dopamine on the brain and for developing new treatments for conditions such as Parkinson's disease and addiction.
properties
IUPAC Name |
N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1-pyridin-2-ylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O/c1-12-10-14(18-20-12)11-17-13-5-8-19(9-6-13)15-4-2-3-7-16-15/h2-4,7,10,13,17H,5-6,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPKUWCCLXDDBCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CNC2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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